molecular formula C17H13NO5 B8535672 Methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-en-1-yl]benzoate

Methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-en-1-yl]benzoate

Cat. No.: B8535672
M. Wt: 311.29 g/mol
InChI Key: LTAVNMSNCGJYBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-en-1-yl]benzoate is a useful research compound. Its molecular formula is C17H13NO5 and its molecular weight is 311.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H13NO5

Molecular Weight

311.29 g/mol

IUPAC Name

methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-enyl]benzoate

InChI

InChI=1S/C17H13NO5/c1-23-17(20)14-5-2-12(3-6-14)4-11-16(19)13-7-9-15(10-8-13)18(21)22/h2-11H,1H3

InChI Key

LTAVNMSNCGJYBH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 16.5 g of 1-(4-nitrophenyl)ethanone, 16.4 g of methyl 4-formylbenzoate and 100 mL of ethanol was added dropwise 4.0 mL of piperidine at room temperature, followed by heating under reflux for 8 hours. The precipitate was collected by filtration, thereby obtaining 24.6 g of a crude product. The crude product was suspended in 100 mL of ethanol, followed by heating under reflux for 6 hours. The precipitate was collected by filtration, thereby obtaining 24.0 g of methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-en-1-yl]benzoate.
Quantity
16.5 g
Type
reactant
Reaction Step One
Quantity
16.4 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four

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